Cas no 500898-32-8 (Butanedioic acid, dodecyl-, 1-hexadecyl ester)

• Product Name: Butanedioic acid, dodecyl-, 1-hexadecyl ester
• CAS No: 500898-32-8
• MF: C₃₂H₆₂O₄
• MW: 510.832291126251
• CID: 1546230
• Update Time: 2024-08-23

Butanedioic acid, dodecyl-, 1-hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, dodecyl-, 1-hexadecyl ester
• Butanedioic acid, 2-dodecyl-, 1-hexadecyl ester

• Inchi： 1S/C32H62O4/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-36-32(35)30(29-31(33)34)27-25-23-21-19-14-12-10-8-6-4-2/h30H,3-29H2,1-2H3,(H,33,34)
• InChI Key： UHFCXBOICGYQBM-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCC)(=O)C(CCCCCCCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 509.45723

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 596.8±33.0 °C(Predicted)
• PSA: 66.43
• pka: 4.45±0.19(Predicted)